Cas no 1108-07-2 (Acetamide,N-[2,3,5,8-tetrahydro-1,7-dihydroxy-9-(hydroxymethyl)-6-methyl-5,8-dioxo-1H-pyrrolo[1,2-a]indol-2-yl]-,1,7-diacetate 9-carbamate (8CI))

• Product name: Acetamide,N-[2,3,5,8-tetrahydro-1,7-dihydroxy-9-(hydroxymethyl)-6-methyl-5,8-dioxo-1H-pyrrolo[1,2-a]indol-2-yl]-,1,7-diacetate 9-carbamate (8CI)
• CAS No: 1108-07-2
• MF: C₂₀H₂₁N₃O₉
• MW: 447.395445585251
• CID: 195921
• PubChem ID: 121351

Acetamide,N-[2,3,5,8-tetrahydro-1,7-dihydroxy-9-(hydroxymethyl)-6-methyl-5,8-dioxo-1H-pyrrolo[1,2-a]indol-2-yl]-,1,7-diacetate 9-carbamate (8CI) Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[2,3,5,8-tetrahydro-1,7-dihydroxy-9-(hydroxymethyl)-6-methyl-5,8-dioxo-1H-pyrrolo[1,2-a]indol-2-yl]-,1,7-diacetate 9-carbamate (8CI)
• Acetamide,N-[2,3,5,8-tetrahydro-1,7-dihydroxy-9-(hydroxymethyl)-6-methyl-5,8-dioxo-1H-pyrrolo[1,2-a]indol-2-yl]-,1,7-diacetat
• 1108-07-2
• BRN 0505008
• N-[1,7-Bis(acetyloxy)-9-{[hydroxy(imino)methoxy]methyl}-6-methyl-5,8-dioxo-2,3,5,8-tetrahydro-1H-pyrrolo[1,2-a]indol-2-yl]ethanimidic acid
• Acetamide, N-(1,7-dihydroxy-5,8-dioxo-9-(hydroxymethyl)-6-methyl-2,3,5,8-tetrahydro-1H-pyrrolo(1,2-a)indol-2-yl)-, 1,7-diacetate 9-carbamate
• DTXSID00911864

• Inchi： InChI=1S/C20H21N3O9/c1-7-16(27)15-13(17(28)18(7)31-9(3)25)11(6-30-20(21)29)14-19(32-10(4)26)12(5-23(14)15)22-8(2)24/h12,19H,5-6H2,1-4H3,(H2,21,29)(H,22,24)
• InChI Key： WQKDYRXYLFPPHH-UHFFFAOYSA-N
• SMILES： NC(OCC1C2C(C(=C(C(=O)C=2N2CC(C(OC(=O)C)C=12)NC(=O)C)C)OC(=O)C)=O)=O

Computed Properties

• Exact Mass: 447.12783
• Monoisotopic Mass: 447.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 927
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 173Ų

Experimental Properties

• Density: 1.59
• Boiling Point: 785.4°C at 760 mmHg
• Flash Point: 428.8°C
• Refractive Index: 1.667
• PSA: 173.09